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Compound of Interest

Compound Name: Z-Glu(OBzl)-OH

Cat. No.: B3021790

Proper disposal of Z-Glu(OBzl)-OH, also known as N-Carbobenzyloxy-L-glutamic acid 5-
benzyl ester, is crucial for maintaining laboratory safety and environmental compliance. While
not classified as a hazardous substance under all regulations, it requires careful handling and
disposal through designated chemical waste streams.[1][2][3] Adherence to institutional and
local environmental regulations is mandatory.[1][2][4]

Key Safety and Handling Information

Before disposal, it is essential to be aware of the handling precautions and potential hazards
associated with Z-Glu(OBzl)-OH. Standard laboratory safety procedures should always be
followed.

Personal Protective Equipment (PPE): When handling Z-Glu(OBzl)-OH in solid or solution
form, appropriate PPE must be worn. This includes:

Safety goggles or glasses with side shields[1][5]

Chemical-resistant gloves|[5]

A lab coat[5]

In case of dust generation, a dust respirator is recommended[1][5]

Potential Hazards:

e May be harmful if inhaled, swallowed, or absorbed through the skin.[1][4]
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e May cause irritation to the eyes, skin, and respiratory tract.[1][4]

e Hazardous decomposition products upon combustion include oxides of carbon (CO, COx2)
and nitrogen (NOXx).[1][4]

Compound Data Summary

The following table summarizes key quantitative data for Z-Glu(OBzl)-OH.

Property Value Source
Chemical Formula C20H21NOe [1]
Molecular Weight 371.4 g/mol [61[7]
Appearance White solid [6]
Melting Point 97 - 98 °C/ 206.6 - 208.4 °F [8]
Storage Temperature 0-8°C(32-46.4°F) [1][6]

Disposal Workflow
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Caption: Workflow for the proper segregation and disposal of Z-Glu(OBzl)-OH waste.

Detailed Disposal Protocols

The proper disposal of Z-Glu(OBzl)-OH and its associated waste is a critical component of
laboratory safety. The following protocols provide step-by-step guidance.

Waste Segregation and Collection
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Proper segregation of chemical waste at the source is essential for safe and compliant
disposal.[9]

e Solid Waste:

o Collect any unused, expired, or waste solid Z-Glu(OBzl)-OH in its original container or a
new, clearly labeled, and sealable container.

o Place contaminated disposables such as gloves, weigh boats, and paper towels directly
into a designated solid hazardous waste container.[9][10]

o Ensure the solid waste container is kept closed when not in use.
e Liquid Waste:

o Collect all agueous or solvent solutions containing Z-Glu(OBzl)-OH in a designated,
properly labeled hazardous liquid waste container.[9]

o Crucially, do not dispose of solutions containing this compound down the drain.[9][10]

o Avoid mixing this waste with other incompatible waste streams. Consult your institution's
Environmental Health and Safety (EHS) guidelines for specific instructions.[9]

Decontamination of Labware

o Disposable Labware: Items such as pipette tips and plastic tubes that have been in contact
with Z-Glu(OBzl)-OH should be discarded directly into the solid hazardous waste container.

[°]

e Non-disposable Glassware:
o Decontaminate glassware by rinsing with a suitable solvent (e.g., ethanol or isopropanol).
o This rinsate must be collected and disposed of as hazardous liquid waste.[9]

o After thorough decontamination, the glassware can be washed according to standard
laboratory procedures.[9]
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Spill Management

In the event of a spill, follow these procedures:
e Small Spills:

o Wearing appropriate PPE, use absorbent pads or other suitable tools to collect the spilled
solid material.[1][4]

o Place the collected material and cleaning supplies into a sealed, labeled container for
disposal as solid chemical waste.[1][4]

e Large Spills:
o Evacuate the area and consult your institution's EHS department.

o If trained to do so, use a shovel or scoop to place the spilled material into a convenient
waste disposal container.[1][4][5]

e Final Cleanup: Decontaminate the spill area with a suitable solvent, collecting all cleaning
materials for disposal as hazardous waste.[9]

Final Disposal

All waste containers must be securely sealed, properly labeled with their contents, and stored
in a designated secondary containment area away from incompatible materials.[9] Disposal
must be carried out in accordance with federal, state, and local environmental control
regulations.[1][2] Arrange for pickup and final disposal by your institution's EHS department or
a licensed hazardous waste management company.[9] In some cases, disposal may involve
incineration in a chemical incinerator equipped with an afterburner and scrubber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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